3-Bromo-7-chloroimidazo[1,2-c]pyrimidine

• IUPAC Name: 3-bromo-7-chloroimidazo[1,2-c]pyrimidine
• InChI: InChI=1S/C6H3BrClN3/c7-4-2-9-6-1-5(8)10-3-11(4)6/h1-3H
• InChI Key: QAOZXHVRFPJXPF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CN2C1=NC=C2Br)Cl
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• CAS No.: 1289047-59-1

Description

3-Bromo-7-chloroimidazo[1,2-c]pyrimidine is a useful research compound. Its molecular formula is C6H3BrClN3 and its molecular weight is 232.46 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivative Formation

3-Bromo-7-chloroimidazo[1,2-c]pyrimidine and its derivatives are key intermediates in synthetic chemistry, often used for the construction of more complex heterocyclic compounds. Research highlights the reaction of dihalocarbenes with 2-(benzylideneamino)pyridines, leading to the formation of 2-aryl-3-haloimidazo[1,2-a]pyridines. This reaction showcases the potential for creating diverse structures by manipulating the halogen substituents and the cyclization process (Khlebnikov et al., 1991).

Another study focuses on the palladium(0)-mediated microwave-assisted direct C3 alkenylation of imidazo[1,2-a]pyridines, demonstrating the utility of this compound in forming 3-alkenylimidazo[1,2-a]pyridines. This method is noteworthy for its efficiency and the ability to introduce alkenyl groups directly to the imidazo[1,2-a]pyridine core, expanding the range of possible derivatives (Koubachi et al., 2008).

Heterocyclization and Marine Alkaloids Synthesis

Innovative methods for synthesizing the core of marine alkaloids, such as variolins, involve the use of bromomethylazoles and tosylmethyl isocyanide in a novel heterocyclization method. This approach leads to the formation of pyrido[3',2':4,5]pyrrolo[1,2-c]pyrimidine systems, highlighting the versatility of halogenated imidazo[1,2-c]pyrimidines in synthesizing complex marine alkaloid structures (Mendiola et al., 2004).

Ionic Liquid-Mediated Synthesis

Research into ionic liquid-promoted syntheses has shown that 3-aminoimidazo[1,2-a]pyridines can be efficiently synthesized in the presence of 1-butyl-3-methylimidazolium bromide. This method underscores the role of ionic liquids in facilitating reactions and improving yields, which could be applicable to derivatives of this compound (Shaabani et al., 2006).